Cas no 1518622-37-1 (2-(5-bromo-2-chlorophenyl)propanoic acid)

• Product Name: 2-(5-bromo-2-chlorophenyl)propanoic acid
• CAS No: 1518622-37-1
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• CID: 6209246
• PubChem ID: 83738510
• Update Time: 2025-06-08

2-(5-bromo-2-chlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-chlorophenyl)propanoic acid
• EN300-1913347
• 1518622-37-1

• Inchi： 1S/C9H8BrClO2/c1-5(9(12)13)7-4-6(10)2-3-8(7)11/h2-5H,1H3,(H,12,13)
• InChI Key： PCSGHBZGNCDAOO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(C(=O)O)C)Cl

Computed Properties

• Exact Mass: 261.93962g/mol
• Monoisotopic Mass: 261.93962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(5-bromo-2-chlorophenyl)propanoic acid

Introduction to 2-(5-bromo-2-chlorophenyl)propanoic acid (CAS No. 1518622-37-1)

2-(5-bromo-2-chlorophenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1518622-37-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of arylpropanoic acids, characterized by its aromatic ring substituents and a propanoic acid side chain. The presence of both bromine and chlorine atoms at specific positions on the aromatic ring imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural features of 2-(5-bromo-2-chlorophenyl)propanoic acid make it a promising candidate for further derivatization and exploration in drug discovery. The bromine atom at the 5-position and the chlorine atom at the 2-position of the phenyl ring create a highly reactive site for various chemical transformations, including cross-coupling reactions, nucleophilic substitutions, and other functionalization strategies. These modifications are crucial for tailoring the pharmacological profile of the compound, enabling its application in the synthesis of potential therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of arylpropanoic acid derivatives. These compounds have shown promise in various preclinical studies as intermediates or lead structures for drugs targeting inflammatory diseases, neurological disorders, and cancer. The specific substitution pattern in 2-(5-bromo-2-chlorophenyl)propanoic acid may contribute to its ability to interact with biological targets such as enzymes and receptors, thereby modulating cellular processes.

One of the most compelling aspects of 2-(5-bromo-2-chlorophenyl)propanoic acid is its versatility in synthetic chemistry. The aromatic ring can serve as a platform for introducing diverse functional groups, while the propanoic acid moiety provides a handle for further derivatization into esters, amides, or other pharmacologically relevant derivatives. This flexibility has made it a valuable building block in medicinal chemistry campaigns aimed at identifying novel drug candidates.

Recent studies have highlighted the role of halogenated aromatic compounds in medicinal chemistry due to their enhanced binding affinity and metabolic stability. The presence of bromine and chlorine atoms in 2-(5-bromo-2-chlorophenyl)propanoic acid aligns with this trend, as these halogens can improve the compound's interaction with biological targets through electrostatic and hydrophobic interactions. Additionally, halogenated compounds often exhibit greater resistance to metabolic degradation, which can prolong their half-life in vivo.

The synthesis of 2-(5-bromo-2-chlorophenyl)propanoic acid typically involves multi-step organic reactions starting from commercially available precursors. Key steps include halogenation of an aromatic ring followed by coupling with a propanoic acid derivative. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic methodologies are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

In addition to its synthetic utility, 2-(5-bromo-2-chlorophenyl)propanoic acid has been explored in several preclinical studies as a potential therapeutic agent. While specific details of these studies are proprietary to the respective research groups, preliminary findings suggest that derivatives of this compound may exhibit anti-inflammatory, analgesic, or anticancer properties. These early-stage investigations underscore the importance of 1518622-37-1 as a key intermediate in drug discovery efforts.

The growing interest in 2-(5-bromo-2-chlorophenyl)propanoic acid also reflects broader trends in medicinal chemistry towards developing structurally diverse libraries for high-throughput screening. The compound's unique structural features make it an attractive candidate for inclusion in such libraries, where it can be rapidly tested against various biological targets to identify promising lead compounds. This approach leverages computational modeling and automated synthesis techniques to accelerate the discovery process.

From a regulatory perspective, compounds like 1518622-37-1 must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This includes comprehensive toxicological studies to assess potential side effects and pharmacokinetic evaluations to determine how the compound is processed within the body. Such assessments are essential for ensuring that any derivative based on this scaffold meets regulatory standards before advancing to human trials.

The future prospects for (CAS No.) 1518622-37-1 appear promising, with ongoing research aimed at expanding its applications in drug development. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to new insights into its pharmacological properties and potential therapeutic uses. As our understanding of biological pathways continues to evolve, compounds like (product name) will remain integral to advancing therapeutic strategies across multiple disease areas.